Cas no 1111095-98-7 (5-Chloro-4-methylthiophen-2-boronic Acid Pinacol Ester)

• Product Name: 5-Chloro-4-methylthiophen-2-boronic Acid Pinacol Ester
• CAS No: 1111095-98-7
• MF: C₁₁H₁₆BClO₂S
• MW: 258.572541236877
• MDL: MFCD12405478
• CID: 827877
• PubChem ID: 53216812
• Update Time: 2025-04-19

5-Chloro-4-methylthiophen-2-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-4-methylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 5-Chloro-4-methylthiophen-2-boronic acid pinacol ester
• A-4927
• X1617
• DB-358920
• 5-Chloro-4-methylthiophen-2-boronic acid,pinacol ester
• DTXSID60681950
• 5-chloro-4-methylthiophen-2-boronic acid, pinacol ester
• AKOS022184027
• 1111095-98-7
• AT16030
• BS-26266
• CS-0178073
• 2-(5-Chloro-4-methyl-2-thienyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane;
• MFCD12405478
• 5-Chloro-4-methylthiophen-2-boronic Acid Pinacol Ester

• MDL： MFCD12405478
• Inchi： 1S/C11H16BClO2S/c1-7-6-8(16-9(7)13)12-14-10(2,3)11(4,5)15-12/h6H,1-5H3
• InChI Key： BEMKCVHUEKEALO-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(B2OC(C)(C)C(C)(C)O2)S1

Computed Properties

• Exact Mass: 258.06500
• Monoisotopic Mass: 258.0652588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 46.70000
• LogP: 3.00910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes